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Compound of Interest

3-Ethoxy-2-hydroxy-6-
Compound Name:

nitrobenzaldehyde

Cat. No.: B144650

An in-depth analysis of the crystallographic and synthetic aspects of nitro-substituted ethoxy-
hydroxybenzaldehydes is crucial for researchers in medicinal chemistry and materials science.
While the crystal structure for 3-Ethoxy-2-hydroxy-6-nitrobenzaldehyde is not publicly
available, this technical guide provides a comprehensive overview of the synthesis and
structural features of a closely related isomer, 3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde, and its
structural analog, 4-hydroxy-3-methoxy-5-nitrobenzaldehyde, for which crystallographic data
has been reported.

Physicochemical Properties

A summary of the key physicochemical properties for relevant compounds is presented below.
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Property

3-Ethoxy-4-
hydroxy-5-
nitrobenzaldehyde

2-Hydroxy-3-
methoxy-6-
nitrobenzaldehyde

3-Ethoxy-2-
hydroxybenzaldehy
de

Molecular Formula

CoHoNOs[1]

CsH7NOs5[2]

CoH1003[3][4][5][6]

Molecular Weight 211.17 g/mol [1] 197.14 g/mol [2] 166.17 g/mol [3][5][6]
CAS Number 178686-24-3[1][7] 2426-86-0[2] 492-88-6[3][5][6]
Appearance Solid Solid[4]
MDWLNBVKBMKTKN OFQBYHLLIJGMNP-
LPUYRRFGCOZEEK-
InChl Key -UHFFFAOYSA-N[1] UHFFFAOYSA-NI3][5]

[7]

UHFFFAOYSA-N[2]

[6]

Synthesis of 3-Ethoxy-4-hydroxy-5-
nitrobenzaldehyde

The synthesis of 3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde can be achieved through the

nitration of 3-ethoxy-4-hydroxybenzaldehyde.

Experimental Protocol: Nitration of 3-Ethoxy-4-
hydroxybenzaldehyde

This protocol is adapted from a patented method for the synthesis of a related compound.

Materials:

3-ethoxy-4-hydroxybenzaldehyde (83.0 g)

Fuming nitric acid (22.0 ml)

Dichloromethane (400 ml)

Water

Ice
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Procedure:

Dissolve 83.0 g of 3-ethoxy-4-hydroxybenzaldehyde in 400 ml of dichloromethane in a
reaction vessel equipped with a stirrer and a cooling bath.

e Cool the solution to a temperature between 5-10 °C.

e Slowly add 22.0 ml of fuming nitric acid to the stirred solution at a rate of approximately 1.5
ml/min, maintaining the temperature between 5-10 °C.

 After the addition is complete, continue stirring the mixture for 30 minutes at 3 °C.
« Filter the resulting solid product.

e Wash the product with dichloromethane and then with water.

e Dry the product in vacuo at 50 °C.

o The expected yield of 3-ethoxy-4-hydroxy-5-nitrobenzaldehyde is approximately 77.8 g
(73.7%).[8]

Crystallographic Data of 4-hydroxy-3-methoxy-5-
nitrobenzaldehyde

While the crystal structure of 3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde is not available, the
crystallographic data for its close analog, 4-hydroxy-3-methoxy-5-nitrobenzaldehyde, provides
valuable insights into the expected solid-state conformation. The molecule is reported to be
essentially planar, featuring a strong intramolecular hydrogen bond between the phenolic
hydroxyl group and an oxygen atom of the adjacent nitro group, forming a stable six-membered
ring.[7]
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Crystallographic Parameter Value
Chemical Formula CsH7NOs
Crystal System Monoclinic
Space Group P21/n

a (A 7.3916 (2)
b (A) 7.0422 (3)
¢ (A) 15.2612 (5)
B (°) 94.629 (1)
Volume (A3) 790.93 (5)

(Data for the methoxy analog)[7]

Visualizations
Synthesis Workflow
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Synthesis of 3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde

3-Ethoxy-4-hydroxybenzaldehyde in Dichloromethane

i

Cooling to 5-10 °C

i

Slow addition of Fuming Nitric Acid

i

Stirring at 3 °C for 30 min

i

Filtration

i

Washing with Dichloromethane and Water

i

Drying in vacuo at 50 °C

i

3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde.
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Structural Relationships of Related Benzaldehydes

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde | COHONOS | CID 584878 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. 2-Hydroxy-3-methoxy-6-nitrobenzaldehyde | CBH7NOS | CID 262242 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3. Benzaldehyde, 3-ethoxy-2-hydroxy- [webbook.nist.gov]

e 4. cymitquimica.com [cymitquimica.com]

e 5. Benzaldehyde, 3-ethoxy-2-hydroxy- [webbook.nist.gov]

e 6. Benzaldehyde, 3-ethoxy-2-hydroxy- [webbook.nist.gov]

e 7. 3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde | 178686-24-3 | Benchchem [benchchem.com]

e 8. RU2130449C1 - Method of synthesis of 3,4-dihydroxy-5-nitrobenzaldehyde - Google
Patents [patents.google.com]

 To cite this document: BenchChem. [Crystal structure of 3-Ethoxy-2-hydroxy-6-
nitrobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144650#crystal-structure-of-3-ethoxy-2-hydroxy-6-
nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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